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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B8201820

For researchers, scientists, and drug development professionals handling ONO-9780307, a
specific synthetic LPA1 (lysophosphatidic acid receptor 1) antagonist, adherence to proper
disposal procedures is crucial for maintaining laboratory safety and environmental compliance.
This guide provides essential, step-by-step information for the safe and responsible disposal of
this compound.

The primary source for disposal information is the Safety Data Sheet (SDS) provided by the
manufacturer. While specific instructions may vary slightly between suppliers, the general
principles for the disposal of chemical waste in a laboratory setting should be strictly followed.

Key Disposal Considerations

Disposal of ONO-9780307, as with any chemical waste, should be managed in accordance
with all applicable local, state, and federal regulations. It is imperative to treat the compound
and any contaminated materials as hazardous waste unless explicitly stated otherwise in the
official Safety Data Sheet.

Step-by-Step Disposal Procedure:

o Consult the Safety Data Sheet (SDS): Before beginning any disposal process, thoroughly
review Section 13: "Disposal considerations" of the SDS for ONO-9780307 provided by the
specific supplier (e.g., MedchemExpress, AbMole BioScience, GlpBio). This section will
contain the most accurate and detailed instructions.
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o Waste Segregation:
o Do not mix ONO-9780307 waste with other waste streams unless explicitly permitted.

o Collect waste ONO-9780307 and any materials contaminated with it (e.g., pipette tips,
gloves, empty vials) in a designated, properly labeled, and sealed hazardous waste
container.

o Container Labeling:

o The waste container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "ONO-9780307".

o Include the date when the waste was first added to the container.
o Storage of Waste:

o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

o Ensure the storage area is well-ventilated.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Never dispose of ONO-9780307 down the drain or in the regular trash.

Handling Spills

In the event of a spill, consult Section 6: "Accidental release measures"” of the Safety Data
Sheet for appropriate cleanup procedures. Generally, this involves:

o Wearing appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.
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o Containing the spill with an inert absorbent material.
e Collecting the absorbed material into a designated hazardous waste container.

o Cleaning the spill area as directed in the SDS.

Quantitative Data Summary

Property Value Source
Purity >99.0% AbMole BioScience
Solubility in DMSO 100 mg/mL AbMole BioScience

Logical Workflow for Disposal

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

ONO-9780307 Disposal Workflow
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Caption: Logical workflow for the proper disposal of ONO-9780307.
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Disclaimer: This information is intended as a general guide. Always refer to the specific Safety
Data Sheet provided by the manufacturer and follow all institutional and regulatory guidelines

for chemical waste disposal.

 To cite this document: BenchChem. [Proper Disposal of ONO-9780307: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8201820#0n0-9780307-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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